Cas no 2248327-46-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate is a specialized organic compound featuring a phthalimide core linked to a 2-(2-chlorophenyl)-2-methylpropanoate moiety. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The chlorophenyl group enhances lipophilicity, while the ester linkage offers versatility for further functionalization. Its stability under various conditions and compatibility with multiple reaction pathways make it a useful intermediate in complex organic syntheses. Researchers may employ this compound in the design of biologically active molecules, leveraging its structural features for targeted applications. Proper handling and storage are recommended due to its potential sensitivity to hydrolysis.

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate structure

2248327-46-8 structure

Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate

CAS No:2248327-46-8

MF:C₁₈H₁₄ClNO₄

MW:343.761064052582

CID:5899694

PubChem ID:165729869

Update Time:2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate
- 2248327-46-8
- EN300-6516750
- Inchi： 1S/C18H14ClNO4/c1-18(2,13-9-5-6-10-14(13)19)17(23)24-20-15(21)11-7-3-4-8-12(11)16(20)22/h3-10H,1-2H3
- InChI Key： QBWKAHJRNARXQP-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C

Computed Properties

Exact Mass: 343.0611356g/mol
Monoisotopic Mass: 343.0611356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 523
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 63.7Å²

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6516750-0.05g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	0.05g	$600.0	2025-03-14
Enamine	EN300-6516750-0.1g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	0.1g	$628.0	2025-03-14
Enamine	EN300-6516750-0.25g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	0.25g	$657.0	2025-03-14
Enamine	EN300-6516750-0.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	0.5g	$685.0	2025-03-14
Enamine	EN300-6516750-1.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	1.0g	$714.0	2025-03-14
Enamine	EN300-6516750-2.5g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	2.5g	$1399.0	2025-03-14
Enamine	EN300-6516750-5.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	5.0g	$2070.0	2025-03-14
Enamine	EN300-6516750-10.0g	1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate	2248327-46-8	95.0%	10.0g	$3069.0	2025-03-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate Related Literature

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate (CAS No. 2248327-46-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate (CAS No. 2248327-46-8) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including the isoindole-1,3-dione core and the 2-(2-chlorophenyl)-2-methylpropanoate moiety. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. Researchers often explore its potential as a building block for drug discovery or as a precursor in organic synthesis.

In recent years, the demand for high-purity specialty chemicals like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate has surged due to advancements in targeted drug delivery systems and green chemistry. The compound’s chlorophenyl and ester functionalities contribute to its versatility, enabling applications in catalysis and material science. A growing trend in scientific literature focuses on optimizing its synthesis to reduce environmental impact, aligning with the broader push for sustainable chemical processes.

From a structural perspective, the isoindole-1,3-dione segment is known for its electron-withdrawing properties, which can influence the reactivity of adjacent groups. This characteristic is particularly valuable in designing photoactive materials or small-molecule inhibitors. Meanwhile, the 2-methylpropanoate side chain introduces steric effects, potentially enhancing selectivity in molecular interactions. Such attributes are frequently discussed in forums and publications related to medicinal chemistry and computational modeling.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2248327-46-8. These methods ensure the compound meets stringent quality standards, a critical factor for industries prioritizing regulatory compliance. Additionally, the rise of AI-driven drug design has sparked interest in predictive tools for evaluating the compound’s physicochemical properties, such as logP and solubility, which are frequently searched topics in academic and industrial databases.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-chlorophenyl)-2-methylpropanoate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced material components—underscore its relevance in contemporary research. As the scientific community continues to explore structure-activity relationships and process optimization, this compound is poised to remain a focal point in cutting-edge developments.